Cas no 1501551-06-9 (3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile
• CAS No: 1501551-06-9
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6430951
• PubChem ID: 79595470
• Update Time: 2025-05-21

3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile
• 1H-Pyrazole-4-propanenitrile, β-hydroxy-1,5-dimethyl-
• EN300-1846675
• 1501551-06-9
• AKOS018151718
• CS-0305625

• Inchi： 1S/C8H11N3O/c1-6-7(5-10-11(6)2)8(12)3-4-9/h5,8,12H,3H2,1-2H3
• InChI Key： XTLVCWWFRIXXSJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(O)CC#N)C=N1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 395.0±37.0 °C(Predicted)
• pka: 12.77±0.20(Predicted)

Additional information on 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile

3-(1,5-Dimethyl-1H-Pyrazol-4-yl)-3-Hydroxypropanenitrile: A Comprehensive Overview

The compound with CAS No. 1501551-06-9, commonly referred to as 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with hydroxyl and nitrile functionalities. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and its substitution pattern in this compound adds complexity and reactivity to the molecule.

Recent studies have highlighted the importance of hydroxyl groups in organic compounds, particularly in medicinal chemistry. The hydroxyl group in this compound contributes to its ability to form hydrogen bonds, which is crucial for its interactions with biological systems. Additionally, the nitrile group imparts electron-withdrawing properties, enhancing the molecule's reactivity in certain chemical reactions. These features make 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile a valuable building block for synthesizing more complex molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. Researchers have explored various methods to optimize the synthesis of this compound, including the use of different catalysts and reaction conditions. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly desirable for pharmacological studies.

In terms of applications, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile has shown promise in drug discovery programs targeting various diseases. Its structure allows for easy modification to create analogs with improved bioavailability and efficacy. For example, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression. This highlights its potential as a lead compound for developing novel therapeutic agents.

Moreover, the stability and solubility properties of this compound are critical factors influencing its suitability for different applications. Recent research has focused on improving these properties through structural modifications. For instance, introducing additional substituents on the pyrazole ring has been shown to enhance both stability and solubility without compromising the molecule's reactivity.

Another area of interest is the role of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile as an intermediate in organic synthesis. Its ability to undergo various transformations makes it a versatile starting material for constructing complex molecular frameworks. For example, it can be used in coupling reactions to form larger molecules or in cyclization reactions to create new ring systems.

In conclusion, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanenitrile is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive candidate for exploring new chemical reactions and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play an increasingly important role in the field of organic chemistry.